2-(1,3-Benzodioxol-5-yloxy)acetohydrazide
Overview
Description
2-(1,3-Benzodioxol-5-yloxy)acetohydrazide is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Applications
Anticonvulsant Activity and Neurotoxicity : A series of 2-(1H-Benzotriazol-1-yl)-N'-[substituted]acetohydrazides, including N'-[4-(1,3-Benzodioxol-5-yloxy)benzylidene]-2-(1H-benzotriazol-1-yl)acetohydrazide (BTA 9), were synthesized and evaluated for anticonvulsant activity and neurotoxicity. BTA 9 showed significant activity with 75% protection at a dose of 100 mg/kg in mice, without neurotoxicity, indicating its potential as an anticonvulsant (Kumar & Tripathi, 2012).
Anticonvulsant Evaluation and Molecular Docking Studies : Novel derivatives of (benzo[1,3]dioxol-5-yloxy)-N′-(4-substituted benzylidene)acetohydrazide were synthesized and evaluated for anticonvulsant activity using MES and scMET seizure models. One such compound showed high potency in the MES seizure test and no neurotoxicity, with a high docking score with γ-aminobutyric acid receptor, indicating a potential mechanism of action through augmentation of GABAergic activity (Singh & Tripathi, 2019).
Anticancer Applications
Anticancer Evaluation : 2-(Naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives, including acetohydrazides, were synthesized and subjected to in vitro anticancer evaluation. Certain compounds showed activity against breast cancer cell lines, indicating their potential in cancer therapy (Salahuddin et al., 2014).
Synthesis and Anticancer Agent Evaluation : New Benzothiazole Acylhydrazones were synthesized and evaluated for their anticancer activity. These compounds showcased activity in inhibiting various cancer cell lines, indicating their potential as anticancer agents (Osmaniye et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4/c10-11-9(12)4-13-6-1-2-7-8(3-6)15-5-14-7/h1-3H,4-5,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRQLPJMIINRJGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)OCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50396708 |
Source
|
| Record name | 2-(1,3-benzodioxol-5-yloxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50396708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
588680-00-6 |
Source
|
| Record name | 2-(1,3-benzodioxol-5-yloxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50396708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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